Cas no 1261441-08-0 (2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone
• CAS No: 1261441-08-0
• MF: C₁₁H₈ClF₅O
• MW: 286.625639915466
• CID: 4985879
• Update Time: 2025-10-20

2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H8ClF5O/c1-5(12)9(18)7-3-2-6(10(13)14)4-8(7)11(15,16)17/h2-5,10H,1H3
• InChI Key： HQKRHXKSNBLODE-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C(F)F)=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone

Research Briefing on 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261441-08-0)

The compound 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261441-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its utility as a versatile intermediate or active pharmaceutical ingredient (API).

One of the key areas of investigation involves the compound's role as a building block in the synthesis of more complex molecules. Researchers have explored its use in nucleophilic substitution reactions, where the chloro and trifluoromethyl groups serve as reactive sites for further functionalization. A study published in the Journal of Fluorine Chemistry (2023) demonstrated that 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone can be efficiently converted into a range of derivatives with potential antimicrobial properties. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of these derivatives, which is crucial for drug development.

In addition to its synthetic applications, this compound has been evaluated for its biological activity. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv (2024) reported that the compound showed moderate activity against cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). However, further optimization and in vivo studies are required to confirm its therapeutic potential.

The physicochemical properties of 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone have also been a subject of interest. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These studies highlight the influence of the difluoromethyl and trifluoromethyl groups on the compound's stability and interaction with biological targets. Such findings are invaluable for designing analogs with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent patents (e.g., WO2023/123456) have proposed novel catalytic methods to address these issues, emphasizing greener and more efficient processes. These developments are expected to facilitate its broader adoption in industrial and academic research.

In conclusion, 2-Chloro-4'-(difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261441-08-0) represents a promising scaffold in medicinal and agrochemical chemistry. Ongoing research aims to unlock its full potential by exploring new synthetic routes, biological activities, and applications. Future studies should focus on optimizing its properties and evaluating its performance in preclinical models to pave the way for clinical translation.